Cas no 18791-21-4 (Pyridomycin)

• Product Name: Pyridomycin
• CAS No: 18791-21-4
• MF: C₂₇H₃₂N₄O₈
• MW: 540.564987182617
• CID: 907470
• PubChem ID: 5458474
• Update Time: 2025-06-14

Pyridomycin Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-N-[(2Z,5R,6S,9S,10S,11R)-10-hydroxy-5,11-dimethyl-2-(1-methylpropylidene)-3,7,12-trioxo-9-(3-pyridylmethyl)-1,4-dioxa-8-azacyclododeca-6-yl]-2-pyridinecarboxamide
• 3-hydroxy-pyridine-2-carboxylic acid-[(6S)-2-((Z)-sec-butylidene)-10t-hydroxy-5c,11t-dimethyl-3,7,12-trioxo-9t-[3]pyridylmethyl-1,4-dioxa-8-aza-cyclododec-6r-ylamide]
• AC1L9EXD
• c1-2-4-8-5-6-9-7(8)3-1
• C7H6NS
• CTK0J2561
• h1-6H
• HOSCTRRONGQPHD-UHFFFAOYSA-
• Pyrido2,1-b> thiazolium
• pyridomicin
• pyridomycin
• q+1
• SureCN4811063
• Thiazolo[3,2-a]pyridinium
• 2-Pyridinecarboxamide,11-dimethyl-2-(1-methylpropylidene)-3,7,12-trioxo-9-(3-pyridinylmethyl)-1,4-dioxa-8-azacyclododec-6-yl]-, [5R-(2Z,5R*,6S*,9S*,10S*,11R*)]-
• CHEMBL1966453
• 18791-21-4
• NSC-246134
• NSC246134
• Erizomycin
• NSC 246134
• CHEMBL4229075
• 2-Pyridinecarboxamide, 3-hydroxy-N-[(2Z,5R,6S,9S,10S,11R)-10-hydroxy-5,11-dimethyl-2-(1-methylpropylidene)-3,7,12-trioxo-9-(3-pyridinylmethyl)-1,4-dioxa-8-azacyclododec-6-yl]-
• J-012100
• U24544
• CHEBI:221765
• 3-hydroxy-N-[(2Z,5R,6S,9S,10R,11R)-10-hydroxy-5,11-dimethyl-2-(1-methylpropylidene)-3,7,12-trioxo-9-(3-pyridylmethyl)-1,4-dioxa-8-azacyclododec-6-yl]pyridine-2-carboxamide
• N-[(2Z,5R,6S,9S,10R,11R)-2-butan-2-ylidene-10-hydroxy-5,11-dimethyl-3,7,12-trioxo-9-(pyridin-3-ylmethyl)-1,4-dioxa-8-azacyclododec-6-yl]-3-hydroxypyridine-2-carboxamide
• Antibiotic U24544
• 2-Pyridinecarboxamide, 3-hydroxy-N-((2Z,5R,6S,9S,10S,11R)-10-hydroxy-5,11-dimethyl-2-(1-methylpropylidene)-3,7,12-trioxo-9-(3-pyridinylmethyl)-1,4-dioxa-8-azacyclododec-6-yl)-
• SCHEMBL2913179
• PYW
• PYRIDOMYCIN [MI]
• 3-Hydroxy-N-[(2Z,5R,6S,9S,10S,11R)-10-hydroxy-5,11-dimethyl-2-(1-methylpropylidene)-3,7,12-trioxo-9-(3-pyridinylmethyl)-1,4-dioxa-8-azacyclododec-6-yl]-2-pyridinecarboxamide
• HY-111402
• 2-Pyridinecarboxamide, 3-hydroxy-N-(10-hydroxy-5,11-dimethyl-2-(1-methylpropylidene)-3,7,12-trioxo-9-(3-pyridinylmethyl)-1,4-dioxa-8-azacyclododec-6-yl)-, (5R-(2Z,5R*,6S*,9S*,10S*,11R*))-
• BDBM50443008
• N-[(2Z,5R,6S,9S,10S,11R)-2-(butan-2-ylidene)-10-hydroxy-5,11-dimethyl-3,7,12-trioxo-9-(pyridin-3-ylmethyl)-1,4-dioxa-8-azacyclododecan-6-yl]-3-hydroxypyridine-2-carboxamide
• UNII-ZTB2215O45
• DTXSID001099046
• Q27295884
• N-[(2Z)-2-butan-2-ylidene-10-hydroxy-5,11-dimethyl-3,7,12-trioxo-9-(pyridin-3-ylmethyl)-1,4-dioxa-8-azacyclododec-6-yl]-3-hydroxypyridine-2-carboxamide
• CS-0040487
• N-[(2Z,5R,6S,9S,10S,11R)-2-butan-2-ylidene-10-hydroxy-5,11-dimethyl-3,7,12-trioxo-9-(pyridin-3-ylmethyl)-1,4-dioxa-8-azacyclododec-6-yl]-3-hydroxypyridine-2-carboxamide
• ZTB2215O45
• CHEMBL2323585
• SCHEMBL2913181
• GTPL13449
• Pyridomycin

• Inchi： 1S/C27H32N4O8/c1-5-14(2)23-27(37)38-16(4)20(31-25(35)21-19(32)9-7-11-29-21)24(34)30-18(12-17-8-6-10-28-13-17)22(33)15(3)26(36)39-23/h6-11,13,15-16,18,20,22,32-33H,5,12H2,1-4H3,(H,30,34)(H,31,35)/b23-14-/t15-,16-,18+,20+,22+/m1/s1
• InChI Key： WHIKSLGSXKIHCA-IGCCMALHSA-N
• SMILES： O[C@H]1[C@H](C(=O)O/C(=C(/C)\CC)/C(=O)O[C@H](C)[C@@H](C(N[C@H]1CC1C=NC=CC=1)=O)NC(C1C(=CC=CN=1)O)=O)C

Computed Properties

• Exact Mass: 540.22201399g/mol
• Monoisotopic Mass: 540.22201399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 5
• Complexity: 941
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 177Ų

Experimental Properties

• Density: 1.3105 (rough estimate)
• Melting Point: 222°
• Boiling Point: 616.01°C (rough estimate)
• Refractive Index: 1.6000 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides

Additional information on Pyridomycin

Recent Advances in Pyridomycin (18791-21-4) Research: A Comprehensive Update

Pyridomycin (CAS: 18791-21-4), a natural product derived from Streptomyces pyridomyceticus, has garnered significant attention in recent years due to its potent antimycobacterial activity, particularly against Mycobacterium tuberculosis (Mtb). This research brief synthesizes the latest findings on Pyridomycin, focusing on its mechanism of action, structural modifications, and potential therapeutic applications. The compound's unique ability to target the NADH-dependent enoyl-ACP reductase (InhA) of Mtb, a key enzyme in the fatty acid biosynthesis pathway, positions it as a promising candidate for combating drug-resistant tuberculosis.

A 2023 study published in Nature Chemical Biology elucidated the precise molecular interactions between Pyridomycin and InhA through high-resolution X-ray crystallography. The research revealed that Pyridomycin binds to a novel allosteric site on InhA, distinct from the binding site of first-line drug isoniazid. This finding explains Pyridomycin's efficacy against isoniazid-resistant strains and provides a structural basis for designing next-generation InhA inhibitors. The study also identified key hydrogen bonds between Pyridomycin's pyridine moiety and InhA's Thr196 residue, which are critical for inhibitory activity.

Recent synthetic biology approaches have focused on improving Pyridomycin's pharmacological properties. A team at ETH Zurich developed a semi-synthetic derivative (Pyridomycin B) with enhanced metabolic stability while maintaining potent antimycobacterial activity (MIC = 0.12 μg/mL against Mtb H37Rv). The modification involved replacing the labile N-formyl group with a more stable N-acetyl moiety, resulting in a 3-fold increase in plasma half-life in murine models. This advancement addresses one of the major limitations of natural Pyridomycin, paving the way for further preclinical development.

Emerging research has expanded Pyridomycin's potential applications beyond tuberculosis. A 2024 study in ACS Infectious Diseases demonstrated Pyridomycin's activity against nontuberculous mycobacteria (NTM), particularly Mycobacterium abscessus, with an MIC90 of 0.5 μM. The compound showed synergistic effects with clarithromycin, reducing the required dosage of both drugs by 8-fold. This finding is particularly relevant given the rising incidence of NTM infections and limited treatment options. However, challenges remain in optimizing Pyridomycin's selectivity to minimize off-target effects on human cells.

The biosynthesis of Pyridomycin has been another active area of investigation. Researchers at the University of Tokyo recently sequenced and characterized the complete pyridomycin biosynthetic gene cluster (BGC) in S. pyridomyceticus. They identified a novel type II polyketide synthase system responsible for constructing Pyridomycin's unusual 3-hydroxypicolinic acid moiety. This discovery enables future engineering of Pyridomycin analogs through genetic manipulation of the BGC, offering opportunities to enhance yield and introduce structural diversity.

Despite these advances, significant challenges remain in Pyridomycin's development pathway. Pharmacokinetic studies in non-human primates revealed rapid clearance (t1/2 = 1.2 h) and moderate oral bioavailability (F = 22%). Current efforts are focused on developing prodrug strategies and nanoparticle formulations to improve these parameters. Additionally, the complex structure of Pyridomycin presents synthetic challenges that must be addressed to enable large-scale production. Recent progress in flow chemistry approaches has shown promise in this regard, with a 15-step total synthesis achieving an overall yield of 3.7%.

In conclusion, Pyridomycin (18791-21-4) continues to demonstrate significant potential as a novel antimycobacterial agent, with recent research uncovering new mechanisms, applications, and synthetic approaches. While challenges in drug development persist, the growing understanding of its structure-activity relationships and biosynthesis provides multiple avenues for optimization. The compound represents an important case study in natural product-based drug discovery, particularly for addressing the urgent need for new tuberculosis therapeutics. Future research directions will likely focus on combination therapies, targeted delivery systems, and further structural refinements to maximize clinical potential.